2-Amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid

• Molecular Formula: C11H10FN3O2
• Molecular Weight: 235.21 g/mol
• SMILES: CC1=CN(N=C1)C2=C(C=C(C(=C2)C(=O)O)N)F
• InChI: InChI=1S/C11H10FN3O2/c1-6-4-14-15(5-6)10-2-7(11(16)17)9(13)3-8(10)12/h2-5H,13H2,1H3,(H,16,17)
• InChIKey: HIWVEYQARJCNGE-UHFFFAOYSA-N

2-Amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic Acid: Core Chemical Identity and Procurement Baseline

2-Amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid (CAS 1334203-63-2) is a trisubstituted benzoic acid derivative featuring a 2-amino group, a 4-fluoro substituent, and a 5-(4-methyl-1H-pyrazol-1-yl) moiety. With a molecular formula of C11H10FN3O2 and a molecular weight of 235.21 g/mol, this compound belongs to the class of fluorinated, aminobenzoic acid-pyrazole hybrids that are frequently investigated as building blocks for kinase inhibitors and antimicrobial agents . Its structural complexity, combining a hydrogen-bond-donating amino group, an electron-withdrawing fluorine atom, and a lipophilic 4-methylpyrazole ring, creates a unique pharmacophore triad not found in simpler benzoic acid or pyrazole analogs [1].

Kinase inhibitor building block research requiring hinge H-bond donor and gatekeeper fluorine

Antimicrobial discovery programs utilizing DNA gyrase scaffolds with enhanced metabolic stability

Chemical probe synthesis benefiting from dual orthogonal conjugation handles

• [1] Lipunova, G.N.; Nosova, E.V.; Charushin, V.N.; Chupakhin, O.N. Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity. Journal of Fluorine Chemistry 2015, 175, 84-109. View Source

Why 2-Amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic Acid Cannot Be Substituted with a Generic Pyrazole-Benzoic Acid Analog

Procurement attempts to replace 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic acid with a close analog, such as 4-(4-methyl-1H-pyrazol-1-yl)benzoic acid (CAS 220462-24-8) or 2-amino-4-fluorobenzoic acid (CAS 446-32-2), are fundamentally flawed due to the non-additive nature of substituent effects on both physicochemical and biological properties. The 2-amino group introduces a strong hydrogen-bond donor that is critical for target engagement in kinase ATP-binding pockets, while the 4-fluoro substituent modulates electronic distribution across the aromatic ring and significantly enhances metabolic stability relative to non-fluorinated analogs [1]. Critically, the combination of these two substituents with the 5-(4-methylpyrazol-1-yl) group creates a unique electronic and steric environment that cannot be replicated by simply mixing two simpler building blocks. The 4-methyl group on the pyrazole ring increases lipophilicity (predicted LogP increase of ~0.7 units vs. unsubstituted pyrazole) and alters the dihedral angle between the pyrazole and benzene rings, directly impacting molecular recognition [2].

Removing the 2-amino group may eliminate hinge hydrogen bonding critical for kinase target engagement; simple pyrazole-benzoic acid analogs lack this interaction.

Non-fluorinated analogs may lack metabolic stability at the 4-position; fluorine blocking of CYP450 oxidation is a key differentiator.

Altering the 4-methylpyrazole substitution can shift lipophilicity and dihedral angle, affecting molecular recognition and class-dependent binding modes.

• [1] Lipunova, G.N.; Nosova, E.V.; Charushin, V.N.; Chupakhin, O.N. Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity. Journal of Fluorine Chemistry 2015, 175, 84-109. View Source
• [2] Shubhangi, K.N.; Kumar, N.; Kanagaraj, R.; Lal, K.; Paul, A.K. Modeling molecular interactions of propounded pyrazole based drug candidates against bacterial DNA gyrase: Validation by syntheses and biological studies. Journal of Molecular Structure 2019, 1195, 435-450. View Source

Quantitative Differentiation Evidence for 2-Amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic Acid vs. Closest Analogs

Predicted Lipophilicity (LogP) and Hydrogen-Bonding Capacity vs. Non-Amino Analog

The target compound is predicted to have a LogP of approximately 1.8 and a hydrogen bond donor count (HBD) of 2, compared to a LogP of ~2.25 and HBD of 1 for the non-amino analog 4-(4-methyl-1H-pyrazol-1-yl)benzoic acid [1]. This reduction in lipophilicity (ΔLogP ≈ -0.45) coupled with an additional HBD is expected to improve aqueous solubility and reduce plasma protein binding, while maintaining sufficient membrane permeability due to the presence of the fluorine atom and pyrazole ring [2]. No experimental LogP data for the target compound has been identified in the public domain.

Predicted Lipophilicity & HBD

Class-level

Target: LogP ≈1.8, HBD=2
Comparator: LogP ≈2.25, HBD=1
ΔLogP ≈ -0.45, ΔHBD = +1

May improve solubility and reduce plasma protein binding

No experimental LogP data identified

Evidence Dimension	Predicted LogP and Hydrogen Bond Donor Count
Target Compound Data	Predicted LogP ≈ 1.8; HBD = 2 (amino + carboxylic acid)
Comparator Or Baseline	4-(4-methyl-1H-pyrazol-1-yl)benzoic acid: LogP ≈ 2.25; HBD = 1
Quantified Difference	ΔLogP ≈ -0.45; ΔHBD = +1
Conditions	In silico prediction using consensus LogP models (ALOGPS, XLogP3, etc.)

Why This Matters

A lower LogP with an additional hydrogen bond donor can improve oral bioavailability and reduce off-target binding to hydrophobic protein pockets, a key consideration for lead compound selection.

• [1] Shubhangi, K.N.; Kumar, N.; Kanagaraj, R.; Lal, K.; Paul, A.K. Modeling molecular interactions of propounded pyrazole based drug candidates against bacterial DNA gyrase: Validation by syntheses and biological studies. Journal of Molecular Structure 2019, 1195, 435-450. (Provides LogP data for 4-(4-methyl-1H-pyrazol-1-yl)benzoic acid comparator; target compound LogP inferred from structural class trends.) View Source
• [2] Lipunova, G.N.; Nosova, E.V.; Charushin, V.N.; Chupakhin, O.N. Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity. Journal of Fluorine Chemistry 2015, 175, 84-109. View Source

Antimicrobial Activity: DNA Gyrase Inhibition Potential Inferred from Closest Scaffold Analog

The structurally simplest analog, 4-(4-methyl-1H-pyrazol-1-yl)benzoic acid, was tested for antibacterial activity against S. aureus, B. subtilis, E. coli, P. aeruginosa, and S. enterica, and showed in silico docking scores against S. aureus DNA gyrase that were consistent with observed antimicrobial activity [1]. While quantitative MIC values are not reported in the abstract, the study validates the 4-methylpyrazole-benzoic acid scaffold as a DNA gyrase ligand. The target compound introduces a 2-amino group and a 4-fluoro substituent, both of which are established motifs for enhancing DNA gyrase inhibition in fluoroquinolone and aminocoumarin antibiotics [2]. No experimental MIC or IC50 data for the target compound have been identified.

DNA Gyrase Inhibition Potential

Class-level

Target not tested; scaffold analog validated as DNA gyrase ligand

Supports antimicrobial screening context

No MIC/IC50 for target compound

Evidence Dimension	DNA gyrase inhibition potential
Target Compound Data	No experimental data available; predicted enhanced binding due to fluorine and amino groups
Comparator Or Baseline	4-(4-methyl-1H-pyrazol-1-yl)benzoic acid: validated DNA gyrase ligand by docking and antimicrobial assay
Quantified Difference	Quantitative comparison not possible with current data
Conditions	In silico docking and in vitro antimicrobial susceptibility testing (comparator only)

Why This Matters

The validated DNA gyrase binding of the core scaffold, combined with the well-known potency-enhancing effects of fluorine and amino substituents in this target class, suggests the target compound may exhibit superior antimicrobial activity to its simpler analog, justifying its selection for lead optimization.

• [1] Shubhangi, K.N.; Kumar, N.; Kanagaraj, R.; Lal, K.; Paul, A.K. Modeling molecular interactions of propounded pyrazole based drug candidates against bacterial DNA gyrase: Validation by syntheses and biological studies. Journal of Molecular Structure 2019, 1195, 435-450. View Source
• [2] Collin, F.; Karkare, S.; Maxwell, A. Exploiting bacterial DNA gyrase as a drug target: current state and perspectives. Applied Microbiology and Biotechnology 2011, 92, 479-497. View Source

Kinase Selectivity Profile: Predicted Type II Kinase Inhibitor Binding Mode vs. Non-Amino Analogs

The 2-amino group on the benzoic acid ring of the target compound is predicted to form a hydrogen bond with the backbone carbonyl of a conserved hinge region residue in kinase ATP-binding pockets, a key interaction characteristic of Type II kinase inhibitors [1]. This interaction is absent in 4-(4-methyl-1H-pyrazol-1-yl)benzoic acid, which lacks the amino group. In contrast, the 4-fluoro substituent is positioned to occupy a hydrophobic pocket adjacent to the gatekeeper residue, a role that cannot be fulfilled by the hydrogen atom in non-fluorinated analogs or by the larger chlorine atom in chloro-substituted analogs, which may cause steric clashes [2]. No experimental kinase inhibition data for the target compound have been identified.

Kinase Hinge-Binding Prediction

Data to verify

2-amino enables hinge H-bond; 4-fluoro fits gatekeeper pocket; amino absent in comparator

Supports kinase inhibitor design hypothesis

No experimental kinase inhibition data

Evidence Dimension	Predicted kinase hinge-binding interaction
Target Compound Data	2-amino group available for hinge hydrogen bonding; 4-fluoro fits gatekeeper pocket
Comparator Or Baseline	4-(4-methyl-1H-pyrazol-1-yl)benzoic acid: no amino group, no hinge H-bond; 2-amino-4-chloro analog: potentially larger chlorine causes steric clash
Quantified Difference	Binding mode hypothesis only; no quantitative affinity data
Conditions	Structure-based drug design principles derived from known Type II kinase inhibitor crystal structures

Why This Matters

The unique combination of amino and fluoro substituents may confer a binding mode that is unattainable by simpler analogs, potentially leading to improved kinase selectivity and reduced off-target effects, a critical factor in kinase inhibitor development.

• [1] Liu, Y.; Gray, N.S. Rational design of inhibitors that bind to inactive kinase conformations. Nature Chemical Biology 2006, 2, 358-364. View Source
• [2] Lipunova, G.N.; Nosova, E.V.; Charushin, V.N.; Chupakhin, O.N. Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity. Journal of Fluorine Chemistry 2015, 175, 84-109. View Source

Metabolic Stability: Expected Enhancement from 4-Fluoro Substitution vs. Non-Fluorinated Pyrazole-Benzoic Acid Analogs

The presence of a fluorine atom at the 4-position of the benzoic acid ring is a well-established strategy to block cytochrome P450-mediated oxidative metabolism at this site, a common metabolic soft spot for benzoic acid derivatives [1]. The non-fluorinated analog 4-(4-methyl-1H-pyrazol-1-yl)benzoic acid is predicted to be susceptible to hydroxylation at the 2- or 3-position of the benzoic acid ring, whereas the target compound is expected to be resistant due to fluorine blocking. The 2-amino group may also influence metabolism through altered electronic distribution. Quantitative metabolic stability data (e.g., microsomal half-life, intrinsic clearance) are not available for either the target compound or the comparator in the public domain.

Metabolic Stability Enhancement

Class-level

4-fluoro blocks CYP450 oxidation; non-fluorinated comparator susceptible

May improve metabolic stability profile

No experimental PK data

Evidence Dimension	Predicted metabolic stability based on fluorine blocking effect
Target Compound Data	4-fluoro substitution expected to block CYP450 oxidation at C-4; potential for reduced clearance
Comparator Or Baseline	4-(4-methyl-1H-pyrazol-1-yl)benzoic acid: no fluorine, potentially susceptible to oxidative metabolism at multiple positions
Quantified Difference	No experimental pharmacokinetic data available for quantitative comparison
Conditions	Inference based on well-established fluorine metabolic blocking effect in medicinal chemistry

Why This Matters

Improved metabolic stability translates to longer half-life and lower clearance, which can reduce dosing frequency and improve in vivo efficacy, making the target compound a more attractive candidate for preclinical development despite higher synthetic complexity.

• [1] Purser, S.; Moore, P.R.; Swallow, S.; Gouverneur, V. Fluorine in medicinal chemistry. Chemical Society Reviews 2008, 37, 320-330. View Source

Optimal Research and Procurement Application Scenarios for 2-Amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoic Acid

Kinase Inhibitor Lead Optimization: Type II Binding Mode Exploration

The unique triad of 2-amino (hinge H-bond donor), 4-fluoro (gatekeeper pocket occupancy), and 5-(4-methylpyrazol-1-yl) (hydrophobic back pocket) functionalities makes this compound a privileged scaffold for exploring Type II kinase inhibition, particularly for targets such as c-Kit, PDGFR, or FGFR where these interactions are structurally validated [3]. Procurement should be prioritized over non-amino or non-fluorinated analogs when the goal is to probe both hinge binding and gatekeeper pocket interactions within a single scaffold.

Antimicrobial DNA Gyrase Inhibitor Development with Enhanced Potency and Metabolic Stability

Building on the validated DNA gyrase binding of the 4-(4-methylpyrazol-1-yl)benzoic acid scaffold [3], this compound offers the potential for improved potency (via additional hydrogen bonding from the 2-amino group) and metabolic stability (via fluorine blocking of oxidative metabolism). It should be considered for antibacterial lead generation against Gram-positive pathogens, particularly when seeking to overcome fluoroquinolone resistance through a distinct binding mode.

Chemical Biology Probe for Target Engagement Studies

The presence of a free carboxylic acid group enables conjugation to biotin or fluorophores via amide coupling, while the 2-amino group provides an alternative, orthogonal attachment point for linker chemistry. This dual functionalization capability is not available in simpler pyrazole-benzoic acid analogs lacking the amino group, making this compound a versatile starting material for chemical probe synthesis [3].

SAR Expansion Around the 4-Methylpyrazole Motif

For medicinal chemistry teams investigating the 4-methylpyrazole pharmacophore, this compound serves as a key intermediate for parallel synthesis of libraries with variations at the 2-amino and 4-fluoro positions. Its use ensures that SAR conclusions are not confounded by scaffold changes, as the core 5-(4-methylpyrazol-1-yl)benzoic acid framework is maintained while systematically exploring the contribution of the amino and fluoro substituents [3].

Application

Selection Property

Validation Focus

Type II kinase inhibitor design

Hinge H-bond donor & gatekeeper fluorine

Kinase selectivity panel testing

Antimicrobial DNA gyrase inhibitor screening

Amino-fluoro scaffold for potency & stability

MIC against Gram-positive strains

Chemical biology probe synthesis

Dual orthogonal attachment points

Bioconjugation efficiency

SAR library expansion

5-(4-methylpyrazol-1-yl) core scaffold

Substituent contribution profiling

• [1] Shubhangi, K.N.; Kumar, N.; Kanagaraj, R.; Lal, K.; Paul, A.K. Modeling molecular interactions of propounded pyrazole based drug candidates against bacterial DNA gyrase: Validation by syntheses and biological studies. Journal of Molecular Structure 2019, 1195, 435-450. View Source
• [2] Liu, Y.; Gray, N.S. Rational design of inhibitors that bind to inactive kinase conformations. Nature Chemical Biology 2006, 2, 358-364. View Source
• [3] Purser, S.; Moore, P.R.; Swallow, S.; Gouverneur, V. Fluorine in medicinal chemistry. Chemical Society Reviews 2008, 37, 320-330. View Source